![molecular formula C13H17Cl2N3 B6610602 rac-(1R,2S)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride CAS No. 2866322-93-0](/img/structure/B6610602.png)
rac-(1R,2S)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-(1R,2S)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride, also known as rac-1-benzylpyrazole-4-carboxamide, is a novel small molecule that has recently been studied for its potential therapeutic applications. It is a cyclopropanamide derivative of a pyrazole, and has been used in various scientific research applications. This molecule has been found to possess a wide range of biochemical and physiological effects, and has been used in laboratory experiments to study these effects.
Scientific Research Applications
Rac-1-benzylpyrazole-4-carboxamide has been studied for its potential therapeutic applications. It has been used in scientific research to study the biochemical and physiological effects of the molecule, as well as its potential therapeutic applications. Rac-1-benzylpyrazole-4-carboxamide has been used in laboratory experiments to study the effects of the molecule on cancer cells, as well as its potential to inhibit the growth of cancer cells. It has also been studied for its potential to act as an anti-inflammatory agent, as well as its potential to act as an antidepressant.
Mechanism of Action
Rac-1-benzylpyrazole-4-carboxamide has been found to act as an agonist of the G-protein coupled receptor, GPR17. GPR17 is a G-protein coupled receptor that is involved in the regulation of inflammation, pain, and cell proliferation. Rac-1-benzylpyrazole-4-carboxamide binds to GPR17 and activates the receptor, which leads to the modulation of the downstream signaling pathways.
Biochemical and Physiological Effects
Rac-1-benzylpyrazole-4-carboxamide has been found to have a wide range of biochemical and physiological effects. It has been found to act as an anti-inflammatory agent, as well as an antidepressant. It has also been found to act as an inhibitor of the growth of cancer cells, and to modulate the activity of the immune system. In addition, it has been found to have an effect on the metabolism of glucose, and to act as an inhibitor of the enzyme acetylcholinesterase.
Advantages and Limitations for Lab Experiments
Rac-1-benzylpyrazole-4-carboxamide has several advantages and limitations for laboratory experiments. One advantage is that it is a relatively small molecule, which makes it easy to synthesize and manipulate in the laboratory. It is also relatively stable, and has been found to be non-toxic. However, one limitation of rac-(1R,2S)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloridepyrazole-4-carboxamide is that it is not water-soluble, which can make it difficult to use in certain laboratory experiments.
Future Directions
There are several potential future directions for the research of rac-(1R,2S)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloridepyrazole-4-carboxamide. One potential direction is to further study its potential therapeutic applications, such as its potential to act as an anti-inflammatory agent, an antidepressant, and an inhibitor of the growth of cancer cells. Another potential direction is to further study its biochemical and physiological effects, such as its effect on the metabolism of glucose and its effect on the immune system. Additionally, further research could be done to understand the mechanism of action of rac-(1R,2S)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloridepyrazole-4-carboxamide and to develop novel compounds based on its structure. Finally, further research could be done to develop new methods of synthesizing rac-(1R,2S)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloridepyrazole-4-carboxamide and to improve its solubility for use in laboratory experiments.
Synthesis Methods
Rac-1-benzylpyrazole-4-carboxamide is synthesized through a multi-step process. The first step involves the condensation of 4-chlorobenzyl chloride and ethyl pyrazole-3-carboxylate to form the pyrazole-4-carboxamide. The second step involves the conversion of the pyrazole-4-carboxamide to the cyclopropanamide derivative of the pyrazole, rac-(1R,2S)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloridepyrazole-4-carboxamide. In the third step, the cyclopropanamide is reacted with hydrochloric acid to form the rac-(1R,2S)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride.
Properties
IUPAC Name |
(1R,2S)-2-(1-benzylpyrazol-4-yl)cyclopropan-1-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3.2ClH/c14-13-6-12(13)11-7-15-16(9-11)8-10-4-2-1-3-5-10;;/h1-5,7,9,12-13H,6,8,14H2;2*1H/t12-,13+;;/m0../s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJFJKXOYUQIZCP-CQSOCPNPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1N)C2=CN(N=C2)CC3=CC=CC=C3.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]1N)C2=CN(N=C2)CC3=CC=CC=C3.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17Cl2N3 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.20 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.